Lubabegron Fumarate

• CAS: 391926-19-5
• Molecular Formula: C62H62N6O10S2
• Molecular Weight: 1115.3 g/mol
• InChI: InChI=1S/2C29H29N3O3S.C4H4O4/c2*1-29(2,17-21-11-13-24(14-12-21)35-28-22(18-30)7-5-15-31-28)32-19-23(33)20-34-26-9-4-3-8-25(26)27-10-6-16-36-27;5-3(6)1-2-4(7)8/h2*3-16,23,32-33H,17,19-20H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;;2-1+/t2*23-;/m00./s1
• InChIKey: MEEKSPBNXICJNQ-CXUXXADZSA-N

Lubabegron Fumarate: Dual-Action β-Adrenergic Modulator for Cattle

Lubabegron fumarate (trade name Experior®) is a synthetic beta-adrenergic receptor (β-AR) modulator approved by the U.S. Food and Drug Administration (FDA) in 2018 for use in feedlot cattle [1]. Unlike conventional β-adrenergic agonists (β-AA) such as ractopamine and zilpaterol, lubabegron exhibits a unique dual pharmacological profile: it acts as an antagonist at β1- and β2-adrenergic receptors while functioning as an agonist at the β3-adrenergic receptor subtype in cattle [2]. This distinct mechanism translates into a regulatory label claim for the reduction of ammonia gas emissions per unit of live weight and hot carcass weight, a claim not held by any other FDA-approved β-AA for cattle [3][4].

β3-AR agonist with β1/β2-AR antagonist mechanism

FDA-labeled for ammonia gas reduction in feedlot cattle

Extended continuous feeding window (14–91 days) supported by receptor pharmacology

• [1] U.S. Food and Drug Administration. (2018). Freedom of Information Summary: Original New Animal Drug Application, Experior™ (lubabegron fumarate) Type A Medicated Article (NADA 141-446). View Source
• [2] Hwang, J. H., et al. (2021). Characterization of β-adrenergic receptors in bovine intramuscular and subcutaneous adipose tissue: comparison of lubabegron fumarate with β-adrenergic receptor agonists and antagonists. Journal of Animal Science, 99(8), skab116. View Source
• [3] U.S. Food and Drug Administration. (2018). 21 CFR § 558.330 – Lubabegron. Code of Federal Regulations. View Source
• [4] Dilger, A. C., Johnson, B. J., Brent, P., & Ellis, R. L. (2022). Comparison of beta-ligands used in cattle production: structures, safety, and biological effects. Journal of Animal Science, 100(3), skac004. View Source

Lubabegron Fumarate: Why Substitution with Other β-Agonists Fails

Generic substitution of lubabegron fumarate with other beta-adrenergic agonists (β-AA) such as ractopamine hydrochloride or zilpaterol hydrochloride is not supported by pharmacological or regulatory evidence. Lubabegron fumarate is the sole FDA-approved β-AA for cattle that combines β1/β2 antagonism with β3 agonism, a dual action that results in a distinct metabolic and emission profile [1]. In contrast, ractopamine and zilpaterol are full agonists at both β1- and β2-AR subtypes, lacking significant β3-AR activity [2]. This mechanistic divergence directly impacts functional outcomes: lubabegron is indicated for ammonia gas reduction, while ractopamine and zilpaterol are labeled for increased weight gain and feed efficiency . Moreover, lubabegron's β3-AR agonism confers resistance to receptor desensitization during prolonged feeding, a limitation that constrains the efficacy duration of β1/β2-AA such as zilpaterol [3]. The following quantitative evidence demonstrates that these mechanistic differences translate into measurable, decision-relevant differentiation across multiple performance dimensions.

Mechanism mismatch

Ractopamine and zilpaterol are β1/β2 agonists; lubabegron's β3 agonism and β1/2 antagonism may shift metabolic and emission outcomes.

Functional label divergence

Lubabegron carries an ammonia reduction label; comparators are labeled for weight gain/feed efficiency. Endpoint profiles may not align.

Desensitization and feeding window

β1/β2 agonists show receptor desensitization limiting feeding duration; lubabegron's β3 agonism may reduce this risk, altering feeding strategy fit.

• [1] Hwang, J. H., et al. (2021). Characterization of β-adrenergic receptors in bovine intramuscular and subcutaneous adipose tissue: comparison of lubabegron fumarate with β-adrenergic receptor agonists and antagonists. Journal of Animal Science, 99(8), skab116. View Source
• [2] Dilger, A. C., Johnson, B. J., Brent, P., & Ellis, R. L. (2022). Comparison of beta-ligands used in cattle production: structures, safety, and biological effects. Journal of Animal Science, 100(3), skac004. View Source
• [3] Dilger, A. C., Johnson, B. J., Brent, P., & Ellis, R. L. (2022). Comparison of beta-ligands used in cattle production: structures, safety, and biological effects. Journal of Animal Science, 100(3), skac004. View Source

Lubabegron Fumarate: Quantitative Evidence and Comparisons

β3-Adrenergic Receptor Selectivity

Lubabegron fumarate (LUB) demonstrates a distinct receptor activation profile compared to ractopamine (RAC) and zilpaterol (ZIL). In Chinese hamster ovary (CHO) cell constructs expressing individual bovine β-adrenergic receptor subtypes, LUB exhibited an EC50 of 6 × 10⁻⁹ M for the β3-AR subtype, with no detectable agonistic activity at the β2-AR [1]. In contrast, both RAC and ZIL are β1/β2 agonists with minimal β3-AR activity [2]. This selective β3-AR agonism, combined with β1/β2 antagonism, defines LUB as a "beta-adrenergic agonist/antagonist" [3], a classification not applicable to RAC or ZIL.

β3-AR Selectivity

Head-to-head

EC50 6 × 10⁻⁹ M (β3-AR)

Receptor-selectivity assay context

No β2 agonism detected; CHO cell cAMP assay

Evidence Dimension	β3-Adrenergic receptor agonist potency (EC50) and receptor subtype activity profile
Target Compound Data	EC50 = 6 × 10⁻⁹ M at β3-AR; no detectable agonistic activity at β2-AR; antagonistic activity at β1- and β2-AR
Comparator Or Baseline	Ractopamine hydrochloride and zilpaterol hydrochloride: full agonists at β1- and β2-AR; minimal β3-AR activity
Quantified Difference	LUB is a selective β3-AR agonist and β1/β2-AR antagonist; RAC and ZIL are β1/β2-AR agonists with no β3-AR agonism
Conditions	In vitro CHO cell constructs expressing bovine β1-, β2-, or β3-adrenergic receptors; cAMP accumulation assay

Why This Matters

The unique receptor selectivity of lubabegron fumarate underpins its differentiated metabolic effects and its exclusive FDA label claim for ammonia gas reduction, making it the only β-AR modulator suitable for emission-focused research or production strategies.

• [1] Hwang, J. H., et al. (2021). Characterization of β-adrenergic receptors in bovine intramuscular and subcutaneous adipose tissue: comparison of lubabegron fumarate with β-adrenergic receptor agonists and antagonists. Journal of Animal Science, 99(8), skab116. View Source
• [2] Dilger, A. C., Johnson, B. J., Brent, P., & Ellis, R. L. (2022). Comparison of beta-ligands used in cattle production: structures, safety, and biological effects. Journal of Animal Science, 100(3), skac004. View Source
• [3] Kube, J. C., et al. (2021). Effects of various doses of lubabegron on calculated ammonia gas emissions, growth performance, and carcass characteristics of beef cattle during the last 56 days of the feeding period. Translational Animal Science, 5(3), txab137. View Source

Feedlot Performance vs. Ractopamine

In a direct head-to-head commercial feedlot study (n = 760 beef × dairy crossbred steers), lubabegron fumarate (EXP; fed at 3.5 mg/kg diet DM for 56 d) demonstrated significantly improved performance metrics compared to ractopamine hydrochloride (RAC; fed at 250 mg/steer daily for 28 d) [1]. Steers in the EXP group had greater average daily gain (ADG) and gain-to-feed ratio (G:F) on both a carcass weight and live weight basis compared to steers in the RAC group [1]. Specifically, the magnitude of improvement in G:F was greater when calculated on a carcass weight basis than on a live weight basis, indicating enhanced efficiency in converting feed to saleable product [1]. Dry matter intake (DMI) was lower for EXP-fed steers, while carcass weight and dressing percentage (DP) were greater relative to RAC-fed steers [1].

Feedlot Performance

Head-to-head

LUB: Greater ADG, G:F, lower DMI vs RAC: Higher DMI, lower ADG/G:F

Feedlot performance endpoint differentiation

n=760, 56d feeding, commercial conditions

Evidence Dimension	Feedlot performance metrics including DMI, ADG, G:F, carcass weight, and dressing percentage
Target Compound Data	Lubabegron fumarate (EXP): Lower DMI; greater carcass weight; greater DP; greater ADG; greater G:F on both live weight and carcass weight basis
Comparator Or Baseline	Ractopamine hydrochloride (RAC): Higher DMI; lower carcass weight; lower DP; lower ADG; lower G:F
Quantified Difference	Magnitude of improvement in G:F was greater on a carcass weight basis than on a live weight basis (specific percentage values available in full article)
Conditions	Beef × dairy crossbred steers (initial BW = 530.0 ± 34.7 kg); 80 d feeding trial; EXP fed at 3.5 mg/kg diet DM for 56 d; RAC fed at 250 mg/steer daily for 28 d; small-pen commercial feedlot conditions in western Canada

Why This Matters

For procurement decisions in commercial beef production or research settings, lubabegron fumarate offers superior feed efficiency and carcass weight outcomes compared to the widely used alternative ractopamine, providing a quantifiable economic advantage.

• [1] Jaderborg, J. P., et al. (2024). Effects of feeding lubabegron fumarate or ractopamine hydrochloride to beef × dairy crossbred steers raised under small-pen commercial feedlot conditions in western Canada. Applied Animal Science, 40(4), 560-569. View Source

Ammonia Emission Reduction

Lubabegron fumarate (LUB) is the only FDA-approved feed additive for cattle with a label claim for reducing ammonia gas emissions [1]. In a randomized complete block study evaluating LUB dose (0, 1.5, 3.5, and 5.5 mg·kg⁻¹ dry matter) during the last 56 d of the feeding period, calculated cumulative NH₃ gas emissions decreased with LUB supplementation [2]. When expressed on a live weight (unshrunk) basis, calculated NH₃ gas emissions decreased by 3.0% to 12.8%; on a carcass weight basis, the reduction ranged from 3.8% to 14.6% [2]. The absolute reduction in cumulative NH₃ emissions ranged from 85 to 708 g per head [2]. No comparable ammonia reduction claim exists for ractopamine hydrochloride or zilpaterol hydrochloride.

Ammonia Reduction

Class-level

3.0–12.8% (live wt basis)

Ammonia emission endpoint context

Calculated NH₃, dose-dependent, 56d

Evidence Dimension	Ammonia gas emission reduction (calculated cumulative NH₃ emissions)
Target Compound Data	Lubabegron fumarate: 3.0% to 12.8% reduction on live weight basis; 3.8% to 14.6% reduction on carcass weight basis; 85 to 708 g/head absolute reduction
Comparator Or Baseline	Control (0 mg·kg⁻¹ LUB) and class-level inference: ractopamine and zilpaterol do not have label claims or demonstrated ammonia reduction efficacy
Quantified Difference	Statistically significant dose-dependent reduction in NH₃ emissions with LUB; no such effect reported for other β-AA
Conditions	Feedlot cattle (n = 640); LUB doses: 0, 1.5, 3.5, 5.5 mg·kg⁻¹ DM; 56-d feeding period; NH₃ emissions calculated using Brown et al. (2019) equation

Why This Matters

For researchers and producers focused on environmental sustainability or regulatory compliance related to ammonia emissions, lubabegron fumarate is the only β-AR modulator with demonstrated and FDA-validated ammonia reduction efficacy.

• [1] U.S. Food and Drug Administration. (2018). 21 CFR § 558.330 – Lubabegron. Code of Federal Regulations. View Source
• [2] Kube, J. C., et al. (2021). Effects of various doses of lubabegron on calculated ammonia gas emissions, growth performance, and carcass characteristics of beef cattle during the last 56 days of the feeding period. Translational Animal Science, 5(3), txab137. View Source

Carcass Yield and Marbling vs. Ractopamine

In the head-to-head commercial feedlot study comparing lubabegron fumarate (EXP) to ractopamine hydrochloride (RAC), EXP-fed steers exhibited a distinct carcass trait profile [1]. Steers in the EXP group had a greater proportion of Yield Grade (YG) Canada 1 carcasses and increased longissimus muscle (LM) area compared to steers in the RAC group [1]. However, EXP feeding resulted in a lower proportion of Quality Grade (QG) Canada Prime carcasses and a lower overall marbling score relative to RAC feeding [1]. This differential impact on carcass yield versus quality grade metrics reflects the unique β3-AR agonism and β1/β2-AR antagonism of lubabegron, which directs nutrient partitioning toward lean tissue accretion while limiting intramuscular fat deposition to a greater extent than ractopamine [2].

Carcass Composition

Head-to-head

LUB: ↑ YG Canada 1, ↑ LM area, ↓ marbling vs RAC: ↓ YG Canada 1, ↓ LM area, ↑ marbling

Carcass composition endpoint differentiation

Canadian grading, n=760 steers

Evidence Dimension	Carcass yield and quality grade characteristics
Target Compound Data	Lubabegron fumarate (EXP): Greater proportion of YG Canada 1 carcasses; increased LM area; lower proportion of QG Canada Prime carcasses; lower overall marbling score
Comparator Or Baseline	Ractopamine hydrochloride (RAC): Lower proportion of YG Canada 1 carcasses; smaller LM area; higher proportion of QG Canada Prime carcasses; higher marbling score
Quantified Difference	Directional differences reported; specific percentage values available in full article
Conditions	Beef × dairy crossbred steers (initial BW = 530.0 ± 34.7 kg); EXP fed at 3.5 mg/kg diet DM for 56 d; RAC fed at 250 mg/steer daily for 28 d; carcass grading per Canadian Beef Grading Agency standards

Why This Matters

Selection between lubabegron and ractopamine should be guided by the intended carcass marketing endpoint: lubabegron favors lean yield and muscle area at the expense of marbling, making it more suitable for yield-focused production systems, whereas ractopamine may better preserve marbling for quality-grade premiums.

• [1] Jaderborg, J. P., et al. (2024). Effects of feeding lubabegron fumarate or ractopamine hydrochloride to beef × dairy crossbred steers raised under small-pen commercial feedlot conditions in western Canada. Applied Animal Science, 40(4), 560-569. View Source
• [2] Hwang, J. H., et al. (2021). Characterization of β-adrenergic receptors in bovine intramuscular and subcutaneous adipose tissue: comparison of lubabegron fumarate with β-adrenergic receptor agonists and antagonists. Journal of Animal Science, 99(8), skab116. View Source

β3-Adrenergic Receptor Desensitization Resistance

A key limitation of conventional β1/β2-adrenergic agonists such as zilpaterol hydrochloride is the rapid desensitization of these receptor subtypes, which constrains the effective feeding duration to a narrow window (typically 20–40 days) [1]. Lubabegron fumarate, by acting primarily as a β3-AR agonist, circumvents this limitation: the β3-AR lacks the structural features required for agonist-induced desensitization, allowing lubabegron to maintain efficacy over extended feeding periods [1]. This pharmacological property is reflected in lubabegron's FDA-approved feeding window of 14 to 91 days [2], substantially longer than the typical 20- to 40-day window for zilpaterol and the 28- to 42-day window for ractopamine .

Feeding Window

Class-level

LUB: up to 91d approved vs ZIL: 20–40d, RAC: 28–42d

Receptor desensitization profile context

β3-AR lacks desensitization features

Evidence Dimension	Feeding duration and receptor desensitization profile
Target Compound Data	Lubabegron fumarate: FDA-approved feeding duration of 14 to 91 days; β3-AR agonism lacks structural features for desensitization
Comparator Or Baseline	Zilpaterol hydrochloride: Typical feeding duration 20–40 days, limited by β1/β2-AR desensitization; Ractopamine hydrochloride: Typical feeding duration 28–42 days
Quantified Difference	LUB allows up to 91 days of continuous feeding vs. ≤42 days for comparators (class-level inference based on receptor pharmacology)
Conditions	Comparative analysis of β-AR subtype structural biology and FDA-approved label indications

Why This Matters

For production systems requiring longer feeding windows or flexible administration schedules, lubabegron fumarate provides a unique operational advantage due to its resistance to receptor desensitization, a limitation that restricts the practical utility of zilpaterol and ractopamine.

• [1] Dilger, A. C., Johnson, B. J., Brent, P., & Ellis, R. L. (2022). Comparison of beta-ligands used in cattle production: structures, safety, and biological effects. Journal of Animal Science, 100(3), skac004. View Source
• [2] U.S. Food and Drug Administration. (2018). 21 CFR § 558.330 – Lubabegron. Code of Federal Regulations. View Source

Lipolytic Response in Adipose Tissue

In ex vivo bovine adipose tissue explant studies, lubabegron fumarate (LUB) did not affect glycerol or nonesterified fatty acid (NEFA) concentrations in subcutaneous (s.c.) or intramuscular (i.m.) adipose tissue, indicating a lack of direct lipolytic stimulation [1]. In contrast, both ractopamine hydrochloride (RAC) and zilpaterol hydrochloride (ZIL) stimulated the release of glycerol and NEFA from s.c. adipose tissue [1]. This differential lipolytic response is consistent with LUB's β1/β2-AR antagonism, which attenuates the cAMP accumulation and subsequent lipolysis mediated by β1- and β2-AR agonists such as dobutamine and salbutamol [1]. The absence of lipolytic stimulation by LUB may contribute to its distinct carcass composition profile relative to RAC and ZIL.

Adipose Lipolysis

Head-to-head

LUB: no lipolytic stimulation vs RAC/ZIL: stimulated glycerol, NEFA release

Adipose tissue lipolysis assay context

Ex vivo bovine explants

Evidence Dimension	Lipolytic activity in bovine subcutaneous and intramuscular adipose tissue
Target Compound Data	Lubabegron fumarate: No effect on glycerol or NEFA release in s.c. or i.m. adipose tissue; attenuated cAMP accumulation mediated by β1- and β2-AR agonists
Comparator Or Baseline	Ractopamine hydrochloride and zilpaterol hydrochloride: Stimulated glycerol and NEFA release from s.c. adipose tissue
Quantified Difference	LUB showed no lipolytic stimulation vs. significant stimulation by RAC and ZIL (P < 0.05)
Conditions	Ex vivo bovine adipose tissue explants; 30-min incubation with ligands following preincubation with theophylline; glycerol and NEFA quantification

Why This Matters

The lack of direct lipolytic activity distinguishes lubabegron from conventional β-AA and may be relevant for research applications investigating adipose tissue metabolism or for production scenarios where minimizing lipolysis is desired.

• [1] Hwang, J. H., et al. (2021). Characterization of β-adrenergic receptors in bovine intramuscular and subcutaneous adipose tissue: comparison of lubabegron fumarate with β-adrenergic receptor agonists and antagonists. Journal of Animal Science, 99(8), skab116. View Source

Lubabegron Fumarate: Validated Application Scenarios

Yield-Focused Commercial Beef Production

In commercial feedlot operations where maximizing feed efficiency and carcass yield grade are primary economic drivers, lubabegron fumarate (Experior®) offers quantifiable advantages over ractopamine hydrochloride. Evidence from a direct head-to-head study demonstrates that lubabegron-fed steers achieve greater ADG, improved G:F, lower DMI, and higher carcass weight and dressing percentage compared to ractopamine-fed steers [1]. Additionally, lubabegron feeding increases the proportion of YG Canada 1 carcasses and LM area, though it reduces marbling scores and the proportion of QG Canada Prime carcasses relative to ractopamine [1]. This scenario is optimal for producers marketing cattle on a yield-grade basis rather than a quality-grade basis.

Environmental Compliance and Ammonia Reduction

For beef producers facing regulatory pressure or corporate sustainability commitments related to ammonia emissions, lubabegron fumarate is the only FDA-approved β-AR modulator with a validated ammonia reduction label claim [2]. Research demonstrates that feeding lubabegron at 1.5 to 5.5 mg·kg⁻¹ dry matter for 56 days reduces calculated NH₃ emissions by 3.0% to 12.8% on a live weight basis and 3.8% to 14.6% on a carcass weight basis [3]. No other β-AA, including ractopamine and zilpaterol, offers this environmental benefit. This scenario is particularly relevant for producers in regions with stringent air quality regulations or those seeking to document environmental stewardship practices.

Extended Feeding Window Management

In production systems that require or benefit from longer feeding windows, lubabegron fumarate provides a distinct operational advantage due to the resistance of the β3-adrenergic receptor to agonist-induced desensitization [4]. Unlike zilpaterol (20–40 day window) and ractopamine (28–42 day window), lubabegron is approved for continuous feeding during the last 14 to 91 days on feed [2]. This extended window offers greater logistical flexibility for feedlot managers and may allow for more gradual and sustained metabolic effects compared to the narrower windows required by alternative β-AA.

β3-Adrenergic Receptor and Adipose Metabolism Research

Lubabegron fumarate serves as a critical research tool for studies requiring selective β3-AR agonism with concurrent β1/β2-AR antagonism. In vitro evidence demonstrates that lubabegron has an EC50 of 6 × 10⁻⁹ M at the bovine β3-AR with no detectable β2-AR agonistic activity [5], while ex vivo studies show that lubabegron does not stimulate lipolysis in bovine adipose tissue, unlike ractopamine and zilpaterol [5]. These properties make lubabegron uniquely suited for experiments designed to dissect β3-AR-mediated metabolic effects, investigate the role of β1/β2-AR antagonism in nutrient partitioning, or study ammonia metabolism and nitrogen utilization in ruminants.

Application

Selection Property

Validation Focus

Feedlot performance model

Performance endpoint differentiation

Carcass yield-grade endpoint review

Ammonia emission endpoint studies

Calculated NH₃ emission reduction context

Emission endpoint monitoring over feeding period

Extended-duration feeding studies

Receptor desensitization resistance profile

β3-AR vs β1/2-AR desensitization context

β3-AR signaling and adipose metabolism research

β3-AR potency and lipolytic activity context

Adipose tissue lipolysis assay endpoints

• [1] Jaderborg, J. P., et al. (2024). Effects of feeding lubabegron fumarate or ractopamine hydrochloride to beef × dairy crossbred steers raised under small-pen commercial feedlot conditions in western Canada. Applied Animal Science, 40(4), 560-569. View Source
• [2] U.S. Food and Drug Administration. (2018). 21 CFR § 558.330 – Lubabegron. Code of Federal Regulations. View Source
• [3] Kube, J. C., et al. (2021). Effects of various doses of lubabegron on calculated ammonia gas emissions, growth performance, and carcass characteristics of beef cattle during the last 56 days of the feeding period. Translational Animal Science, 5(3), txab137. View Source
• [4] Dilger, A. C., Johnson, B. J., Brent, P., & Ellis, R. L. (2022). Comparison of beta-ligands used in cattle production: structures, safety, and biological effects. Journal of Animal Science, 100(3), skac004. View Source
• [5] Hwang, J. H., et al. (2021). Characterization of β-adrenergic receptors in bovine intramuscular and subcutaneous adipose tissue: comparison of lubabegron fumarate with β-adrenergic receptor agonists and antagonists. Journal of Animal Science, 99(8), skab116. View Source